Cas no 863453-57-0 ()

863453-57-0 structure
structure
Product name:
CAS No:863453-57-0
MF:C8H15NO4S
MW:221.27400135994
CID:6766421
PubChem ID:67235604

Chemical and Physical Properties

Names and Identifiers

    • Inchi: 1S/C8H15NO4S/c1-6-5-9(14(11)13-6)7(10)12-8(2,3)4/h6H,5H2,1-4H3/t6-,14?/m0/s1
    • InChI Key: WYOFEDHKWWPTQR-TZKMECQKSA-N
    • SMILES: S1(N(C(=O)OC(C)(C)C)C[C@H](C)O1)=O

Computed Properties

  • Exact Mass: 221.07217913g/mol
  • Monoisotopic Mass: 221.07217913g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 261
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 75Ų

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